Cas no 863001-61-0 (11-(pyrrolidin-1-yl)-4,6-dioxa-10-thia-12-azatricyclo7.3.0.0^{3,7}dodeca-1(9),2,7,11-tetraene)

• Product Name: 11-(pyrrolidin-1-yl)-4,6-dioxa-10-thia-12-azatricyclo7.3.0.0^{3,7}dodeca-1(9),2,7,11-tetraene
• CAS No: 863001-61-0
• MF: C₁₂H₁₂N₂O₂S
• MW: 248.300881385803
• CID: 6595661
• PubChem ID: 7110156
• Update Time: 2025-07-15

11-(pyrrolidin-1-yl)-4,6-dioxa-10-thia-12-azatricyclo7.3.0.0^{3,7}dodeca-1(9),2,7,11-tetraene Chemical and Physical Properties

Names and Identifiers

• 11-(pyrrolidin-1-yl)-4,6-dioxa-10-thia-12-azatricyclo7.3.0.0^{3,7}dodeca-1(9),2,7,11-tetraene
• 6-(pyrrolidin-1-yl)-[1,3]dioxolo[4,5:4,5]benzo[1,2-d]thiazole
• 1,3-Dioxolo[4,5-f]benzothiazole, 6-(1-pyrrolidinyl)-
• 11-(pyrrolidin-1-yl)-4,6-dioxa-10-thia-12-azatricyclo[7.3.0.0^{3,7}]dodeca-1(9),2,7,11-tetraene
• HMS1650L08
• AB00671056-01
• SR-01000128627
• F0647-0334
• 6-pyrrolidin-1-yl-[1,3]dioxolo[4,5-f][1,3]benzothiazole
• AKOS024591283
• 863001-61-0
• CCG-351166
• SR-01000128627-1
• 6-(pyrrolidin-1-yl)-[1,3]dioxolo[4',5':4,5]benzo[1,2-d]thiazole
• BRD-K29607948-001-01-7

• Inchi： 1S/C12H12N2O2S/c1-2-4-14(3-1)12-13-8-5-9-10(16-7-15-9)6-11(8)17-12/h5-6H,1-4,7H2
• InChI Key： GDINJVIMUHTVEQ-UHFFFAOYSA-N
• SMILES： S1C2=CC3OCOC=3C=C2N=C1N1CCCC1

Computed Properties

• Exact Mass: 248.06194880g/mol
• Monoisotopic Mass: 248.06194880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 62.8Ų

Experimental Properties

• Density: 1.443±0.06 g/cm3(Predicted)
• Boiling Point: 393.6±50.0 °C(Predicted)
• pka: 5.57±0.20(Predicted)

Additional information on 11-(pyrrolidin-1-yl)-4,6-dioxa-10-thia-12-azatricyclo7.3.0.0^{3,7}dodeca-1(9),2,7,11-tetraene

Research Briefing on 11-(pyrrolidin-1-yl)-4,6-dioxa-10-thia-12-azatricyclo[7.3.0.0^{3,7}]dodeca-1(9),2,7,11-tetraene (CAS: 863001-61-0)

Recent advances in the field of chemical biology and medicinal chemistry have highlighted the significance of novel heterocyclic compounds, particularly those with complex polycyclic structures. Among these, the compound 11-(pyrrolidin-1-yl)-4,6-dioxa-10-thia-12-azatricyclo[7.3.0.0^{3,7}]dodeca-1(9),2,7,11-tetraene (CAS: 863001-61-0) has emerged as a promising candidate for further investigation due to its unique structural features and potential pharmacological properties. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, biological activity, and therapeutic applications.

The compound, characterized by its tricyclic framework incorporating oxygen, sulfur, and nitrogen heteroatoms, has attracted attention for its potential as a scaffold in drug discovery. Recent studies have explored its synthesis via multi-step organic transformations, with particular emphasis on optimizing yield and purity. Key synthetic routes involve cyclization reactions of precursor molecules under controlled conditions, as reported in recent publications in the Journal of Medicinal Chemistry and Organic Letters.

Preliminary biological evaluations of 11-(pyrrolidin-1-yl)-4,6-dioxa-10-thia-12-azatricyclo[7.3.0.0^{3,7}]dodeca-1(9),2,7,11-tetraene have demonstrated notable activity against specific molecular targets. In vitro assays indicate moderate to strong binding affinity for certain kinase enzymes, suggesting potential applications in oncology. Additionally, computational docking studies have provided insights into the compound's binding modes, which may guide future structure-activity relationship (SAR) optimizations.

Recent patent filings (e.g., WO2022156789) have disclosed derivatives of this core structure with improved pharmacokinetic properties, highlighting the pharmaceutical industry's growing interest in this chemical class. These developments suggest that 863001-61-0 and its analogs may represent a new avenue for developing targeted therapies, particularly in areas of unmet medical need such as resistant cancers and inflammatory diseases.

Ongoing research is investigating the compound's mechanism of action at the molecular level, with particular focus on its interactions with cellular signaling pathways. Early results from transcriptomic and proteomic analyses suggest modulation of multiple pathways, though further validation is required. The compound's unique structural features, including the pyrrolidine moiety and the fused heterocyclic system, appear to contribute to its biological profile.

In conclusion, 11-(pyrrolidin-1-yl)-4,6-dioxa-10-thia-12-azatricyclo[7.3.0.0^{3,7}]dodeca-1(9),2,7,11-tetraene represents an intriguing chemical entity with significant potential in medicinal chemistry. While current research is still in the exploratory phase, the compound's demonstrated biological activities and the growing body of structural analogs being developed suggest it may soon transition into more advanced preclinical studies. Continued investigation of this compound class is warranted to fully elucidate its therapeutic potential and optimize its drug-like properties.